Cas no 242468-98-0 (Alanine,N,2-dimethyl-N-(1-oxopropyl)-)

Alanine,N,2-dimethyl-N-(1-oxopropyl)- structure
242468-98-0 structure
Product Name:Alanine,N,2-dimethyl-N-(1-oxopropyl)-
CAS No:242468-98-0
MF:C8H15NO3
MW:173.209602594376
CID:245705
Update Time:2024-01-26

Alanine,N,2-dimethyl-N-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • Alanine,N,2-dimethyl-N-(1-oxopropyl)-
    • Alanine, N,2-dimethyl-N-(1-oxopropyl)-
    • Inchi: 1S/C8H15NO3/c1-5-6(10)9(4)8(2,3)7(11)12/h5H2,1-4H3,(H,11,12)
    • InChI Key: CBBUCZQFPNXLOA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)[C@](C)(C)N(C)C(=O)CC

Computed Properties

  • Exact Mass: 173.10525
  • Monoisotopic Mass: 173.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6A^2

Experimental Properties

  • PSA: 57.61
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